RS-104966
Overview
Description
RS-104966 is a collagenase inhibitor. It acts by inducing the conformational change in the side-chains of the S1 pocket of MMP-1.
Scientific Research Applications
Radiosensitization and Hypoxic Cell Cytotoxicity
RS-104966 (known as RSU-1069) has been investigated primarily for its radiosensitizing properties. It is a compound combining a nitroimidazole ring with an alkylating agent, making it potent in radiosensitizing both in vitro and in vivo. Specifically, RSU-1069 exhibits significant efficiency as a hypoxic cell radiosensitizer and cytotoxin, demonstrating limited effects on well-perfused (oxic) cells. This characteristic makes it a subject of interest in the field of radiobiology and oncology for targeting hypoxic tumor cells (Chaplin, Durand, Stratford, & Jenkins, 1986).
In Vitro and In Vivo Toxicity Studies
Further studies on RSU-1069's toxicity have revealed its high effectiveness as a cytotoxic agent for hypoxic cells, both in vivo and in vitro. The compound exhibits significant toxicity, particularly under hypoxic conditions, which suggests its potential use in targeting tumor cells in low-oxygen environments. This dual functionality as a radiosensitizer and a cytotoxin makes it a compound of substantial promise in cancer research (Whitmore & Gulyás, 1986).
Application in Chemopotentiation
In addition to its radiosensitizing abilities, RSU-1069 has been found to potentiate the cytotoxic action of other chemotherapy agents, such as melphalan. This suggests its potential role in enhancing the effectiveness of chemotherapeutic treatments in cancer therapy (Adams, Ahmed, Sheldon, & Stratford, 1984).
Toxicity and Pharmacokinetic Study in Humans
Although RSU-1069 has shown promise in preclinical studies, it is essential to note that its clinical application requires careful evaluation of its toxicity and pharmacokinetics in humans. Initial studies have been conducted to define the tolerated dose in humans, emphasizing the need for careful consideration of its side effects in clinical settings (Horwich, Holliday, Deacon, & Peckham, 1986).
properties
CAS RN |
193022-38-7 |
|---|---|
Product Name |
RS-104966 |
Molecular Formula |
C19H21NO6S |
Molecular Weight |
391.43 |
IUPAC Name |
4-[(4-Phenoxyphenyl)sulfonylmethyl]-N-hydroxyoxane-4-carboxamide |
InChI |
InChI=1S/C19H21NO6S/c21-18(20-22)19(10-12-25-13-11-19)14-27(23,24)17-8-6-16(7-9-17)26-15-4-2-1-3-5-15/h1-9,22H,10-14H2,(H,20,21) |
InChI Key |
BHAWPMXWEQSIEN-UHFFFAOYSA-N |
SMILES |
O=C(C1(CS(=O)(C2=CC=C(OC3=CC=CC=C3)C=C2)=O)CCOCC1)NO |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
RS-104966; RS 104966; RS 104966; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,7-Dihydro-3,7-bis[(4-methoxyphenyl)methyl]-2H-diimidazo[4,5-d:4',5'-f][1,3]diazepin-2-one](/img/structure/B610498.png)
![ethyl N-[2-amino-3-fluoro-4-[[4-(trifluoromethyl)phenyl]methylamino]phenyl]carbamate](/img/structure/B610502.png)
![(3-((3S,4S)-4-amino-3-methyl-2-oxa-8-azaspiro[4.5]decan-8-yl)-6-(2,3-dichlorophenyl)-5-methylpyrazin-2-yl)methanol](/img/structure/B610504.png)
![6-~{tert}-Butyl-8-Fluoranyl-2-[3-(Hydroxymethyl)-4-[1-Methyl-5-[[5-(1-Methylpiperidin-4-Yl)pyridin-2-Yl]amino]-6-Oxidanylidene-Pyridazin-3-Yl]pyridin-2-Yl]phthalazin-1-One](/img/structure/B610508.png)
![(2'S,3S,3'R,5'R)-N-(4-carbamoyl-2-methoxyphenyl)-6-chloro-3'-(3-chloro-2-fluorophenyl)-5'-(2,2-dimethylpropyl)-2-oxospiro[1H-pyrrolo[3,2-c]pyridine-3,4'-pyrrolidine]-2'-carboxamide](/img/structure/B610514.png)
